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Compound of Interest

Compound Name: 1,3-Dinitropyrene

Cat. No.: B1214572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dinitropyrene (1,3-DNP) is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) found in

diesel exhaust and other combustion products.[1][2] It is a potent mutagen, and studies in

animal models have demonstrated its carcinogenic potential.[3][4] These application notes

provide a comprehensive overview of the use of 1,3-DNP in carcinogenicity studies in rats,

including detailed experimental protocols, a summary of quantitative data, and visualization of

the key metabolic activation pathway.

Data Presentation: Quantitative Summary of
Carcinogenicity Studies
The following tables summarize the key quantitative data from various carcinogenicity studies

of 1,3-Dinitropyrene in rats.

Table 1: Carcinogenicity of 1,3-Dinitropyrene in Rats via Oral Administration
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Strain/Se
x

Dosing
Regimen

Total
Dose

Observati
on Period

Tumor
Type

Incidence
Referenc
e

Female

Weanling

CD Rats

10 µmol/kg

bw by

intragastric

intubation,

3

times/week

for 4 weeks

16 µmol/rat
76-78

weeks
Leukemia 3/36 (9%) [5]

Female

Weanling

CD Rats

Gavage, 3

times/week

for 4 weeks

Not

specified
78 weeks

Not

specified

Not

specified
[1]

Table 2: Carcinogenicity of 1,3-Dinitropyrene in Rats via Subcutaneous (s.c.) Injection

Strain/Se
x

Dosing
Regimen

Total
Dose

Observati
on Period

Tumor
Type

Incidence
Referenc
e

Male

F344/DuCrj

Rats

Two

injections/

week for

10 weeks

Not

specified

Up to 347

days
Sarcomas

Not

specified
[1]

Newborn

Female CD

Rats

Eight

weekly

injections

Not

specified

Up to 67

weeks

Malignant

fibrous

histiocytom

as at

injection

site

Not

specified
[1][5]

Table 3: Carcinogenicity of 1,3-Dinitropyrene in Rats via Intraperitoneal (i.p.) Injection
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Strain/Se
x

Dosing
Regimen

Total
Dose

Observati
on Period

Tumor
Type

Incidence
Referenc
e

Weanling

Female CD

Rats

Three

times/week

for 4 weeks

Not

specified
78 weeks

Not

specified

Not

specified
[1]

Young

Male

Sprague-

Dawley

Rats

Three

injections

of 2.5

mg/kg bw

7.5 mg/kg

bw

Not

specified

Not

specified

Not

specified
[5]

Experimental Protocols
The following are detailed methodologies for key experiments involving the administration of

1,3-Dinitropyrene to rats to assess its carcinogenicity.

Protocol 1: Oral Gavage Carcinogenicity Study
1. Objective: To assess the carcinogenic potential of 1,3-Dinitropyrene following oral

administration in rats.

2. Animal Model:

Species: Rat

Strain: Charles River CD Rats (Sprague-Dawley derived)

Sex: Female

Age: Weanling (approximately 3-4 weeks old)

3. Materials:

1,3-Dinitropyrene (purity >99%)

Vehicle: Dimethyl sulfoxide (DMSO)
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Gavage needles (stainless steel, appropriate size for weanling rats)

Standard laboratory animal diet and water (ad libitum)

Animal caging with controlled environment (temperature, humidity, light/dark cycle)

4. Experimental Procedure:

Acclimation: Acclimate animals to the laboratory conditions for at least one week prior to the

start of the study.

Dose Preparation: Prepare a solution of 1,3-Dinitropyrene in DMSO. The concentration

should be calculated to deliver the desired dose in a volume of approximately 5 ml/kg body

weight.

Dosing:

Administer 1,3-Dinitropyrene by oral gavage three times per week for four consecutive

weeks.

A control group should receive the vehicle (DMSO) only, following the same dosing

schedule.

Observation:

Monitor the animals daily for clinical signs of toxicity.

Record body weights weekly.

Palpate for tumors weekly.

The total observation period is 78 weeks from the first dose.

Necropsy and Histopathology:

At the end of the observation period, or when animals become moribund, euthanize them

via CO2 asphyxiation.
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Perform a complete gross necropsy.

Collect all major organs and any gross lesions.

Fix tissues in 10% neutral buffered formalin.

Process tissues for histopathological examination.

Protocol 2: Subcutaneous Injection Carcinogenicity
Study
1. Objective: To evaluate the local and systemic carcinogenic effects of 1,3-Dinitropyrene
following subcutaneous administration in newborn rats.

2. Animal Model:

Species: Rat

Strain: Charles River CD Rats (Sprague-Dawley derived)

Sex: Female

Age: Newborn (within 24 hours of birth)

3. Materials:

1,3-Dinitropyrene (purity >99%)

Vehicle: Dimethyl sulfoxide (DMSO)

Tuberculin syringes with 27-gauge needles

Standard laboratory animal diet and water (ad libitum) for the dams and weaned pups.

Animal caging with controlled environment.

4. Experimental Procedure:

Dose Preparation: Prepare a solution of 1,3-Dinitropyrene in DMSO.
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Dosing:

Inject the 1,3-DNP solution subcutaneously in the interscapular region.

Administer injections once a week for eight consecutive weeks.

A control group should receive the vehicle (DMSO) only.

Observation:

Monitor the animals for local reactions at the injection site and for general health.

Record body weights weekly.

Palpate for tumors at the injection site and systemically.

The total observation period is up to 67 weeks.

Necropsy and Histopathology:

Perform necropsy and histopathology as described in Protocol 1. Pay special attention to

the injection site for the development of sarcomas.

Mandatory Visualizations
Signaling Pathway
The primary mechanism for the metabolic activation of 1,3-Dinitropyrene to a carcinogen

involves the reduction of one of its nitro groups.
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Metabolic Activation
Cellular Consequences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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